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Compound Name: 2-Chloro-3-furancarboxamide

Cat. No.: B15398146 Get Quote

An important note on the scope of this guide: Initial research on "2-Chloro-3-
furancarboxamide" did not yield specific data regarding its antimicrobial efficacy. However,

significant findings are available for a related class of compounds, 2-chloro-3-formylquinoline

derivatives. This guide, therefore, provides a comparative analysis of these novel quinoline-

based compounds against established antibiotics, offering valuable insights for researchers

and drug development professionals. The data presented is based on available in vitro studies.

Quantitative Efficacy Data
The antimicrobial efficacy of novel 2-chloro-3-formylquinoline derivatives has been evaluated

against a range of pathogenic microbes. The following table summarizes the Minimum

Inhibitory Concentration (MIC) values for these compounds and compares them with standard

antibiotics. MIC is the lowest concentration of an antimicrobial drug that will inhibit the visible

growth of a microorganism after overnight incubation.
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Compound
Class/Antibi
otic

Target
Microorgani
sm

Strain
Efficacy
(MIC in
µg/mL)

Reference
Antibiotic

Efficacy
(MIC in
µg/mL)

Azetidin-2-

one fused 2-

chloro-3-

formyl

quinoline

derivatives

Staphylococc

us aureus
MTCC 96

Moderate to

Good Activity¹
Amikacin 64

Escherichia

coli
MTCC 722

Moderate to

Good Activity¹
Amikacin 1-4

Candida

albicans
MTCC 183

Moderate to

Good Activity¹
Ketoconazole 0.6[1]

Pyrazolylvinyl

quinoline

derivatives

(Compounds

12d, 12f)

Pseudomona

s aeruginosa
Not Specified 0.019 (MIC₅₀) Ciprofloxacin ~0.5 - 4

¹The study on azetidin-2-one fused 2-chloro-3-formyl quinoline derivatives indicated that the

compounds were "more potent compared to standard drug" but did not provide specific MIC

values. The efficacy is therefore described qualitatively. The activity was determined using the

filter paper disc method.[2][3]

Experimental Protocols
The data presented in this guide are derived from standard antimicrobial susceptibility testing

methods. The primary methodologies are the Broth Microdilution Method for determining

Minimum Inhibitory Concentration (MIC) and the Kirby-Bauer Disk Diffusion Susceptibility Test.

Broth Microdilution Method for MIC Determination
This method is used to determine the minimum inhibitory concentration (MIC) of an

antimicrobial agent.
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Preparation of Microorganism: A standardized inoculum of the test microorganism is

prepared in a liquid growth medium. The concentration is typically adjusted to a 0.5

McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

Serial Dilution of Antimicrobial Agent: The antimicrobial agent (both the novel compound and

the standard antibiotic) is serially diluted in a 96-well microtiter plate containing a liquid

growth medium.

Inoculation: Each well is inoculated with the standardized microbial suspension.

Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24

hours for bacteria, 35°C for 48 hours for yeast).

Determination of MIC: The MIC is determined as the lowest concentration of the

antimicrobial agent that completely inhibits the visible growth of the microorganism.

Kirby-Bauer Disk Diffusion Susceptibility Test
This method is used to determine the susceptibility of a bacterial strain to various antibiotics.

Preparation of Agar Plate: A standardized inoculum of the test bacterium is uniformly

streaked onto the surface of a Mueller-Hinton agar plate.

Application of Antibiotic Disks: Paper disks impregnated with a known concentration of the

antibiotic are placed on the agar surface.

Incubation: The plate is incubated at 37°C for 18-24 hours.

Measurement of Zone of Inhibition: The diameter of the zone of no bacterial growth around

each disk is measured in millimeters.

Interpretation: The size of the zone of inhibition is compared to standardized charts to

determine if the bacterium is susceptible, intermediate, or resistant to the antibiotic.
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To further elucidate the experimental processes and potential biological interactions, the

following diagrams are provided.
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Caption: Workflow for Comparative Antimicrobial Susceptibility Testing.
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Caption: Plausible Mechanism of Action for Quinolone-Based Antibiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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